(5Z)-1-Acetyl-5-({8-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-YL}methylidene)-2-sulfanylideneimidazolidin-4-one

• Molecular Formula: C23H19N3O2S2
• Molecular Weight: 433.5 g/mol
• IUPAC Name: (5Z)-1-acetyl-5-[[8-methyl-2-(4-methylphenyl)sulfanylquinolin-3-yl]methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C23H19N3O2S2/c1-13-7-9-18(10-8-13)30-22-17(11-16-6-4-5-14(2)20(16)24-22)12-19-21(28)25-23(29)26(19)15(3)27/h4-12H,1-3H3,(H,25,28,29)/b19-12-
• InChI Key: QZGBNIHVCLOZAV-UNOMPAQXSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)SC2=NC3=C(C=CC=C3C=C2/C=C\4/C(=O)NC(=S)N4C(=O)C)C
• Canonical SMILES: CC1=CC=C(C=C1)SC2=NC3=C(C=CC=C3C=C2C=C4C(=O)NC(=S)N4C(=O)C)C

Description

(5Z)-1-Acetyl-5-({8-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-YL}methylidene)-2-sulfanylideneimidazolidin-4-one is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-1-Acetyl-5-({8-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-YL}methylidene)-2-sulfanylideneimidazolidin-4-one typically involves multiple steps. The process begins with the preparation of the quinoline derivative, followed by the introduction of the sulfanyl group. The final step involves the formation of the imidazolidinone ring. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

(5Z)-1-Acetyl-5-({8-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-YL}methylidene)-2-sulfanylideneimidazolidin-4-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially enhancing the compound’s activity or stability.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives with additional oxygen-containing functional groups, while reduction may produce more saturated compounds.

Scientific Research Applications

Chemistry

In chemistry, (5Z)-1-Acetyl-5-({8-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-YL}methylidene)-2-sulfanylideneimidazolidin-4-one is used as a building block for synthesizing more complex molecules. Its unique structure allows for the creation of derivatives with specific properties, making it valuable in materials science and catalysis.

Biology

In biology, this compound may be used as a probe to study various biochemical pathways. Its ability to interact with specific proteins or enzymes can provide insights into their functions and mechanisms.

Medicine

In medicine, this compound has potential applications as a therapeutic agent. Its unique structure allows it to interact with specific molecular targets, making it a candidate for drug development.

Industry

In industry, this compound can be used in the development of new materials with specific properties, such as improved thermal stability or enhanced conductivity. Its versatility makes it valuable in various industrial applications.

Mechanism of Action

The mechanism of action of (5Z)-1-Acetyl-5-({8-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-YL}methylidene)-2-sulfanylideneimidazolidin-4-one involves its interaction with specific molecular targets. This interaction can modulate the activity of enzymes or receptors, leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetoacetate: This compound shares some structural similarities but differs in its functional groups and overall reactivity.

7-Hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine: This compound has a different core structure but may exhibit similar biological activities.

Uniqueness

What sets (5Z)-1-Acetyl-5-({8-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-YL}methylidene)-2-sulfanylideneimidazolidin-4-one apart is its combination of functional groups and the resulting unique properties. Its ability to undergo various chemical reactions and interact with specific molecular targets makes it a valuable compound for research and industrial applications.